Masp-2-IN-1

• Molecular Formula: C22H21N7O3S
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C22H21N7O3S/c23-22-27-14-19(28-22)16-8-6-15(7-9-16)11-26-21(30)10-20-24-12-17(13-25-20)29-33(31,32)18-4-2-1-3-5-18/h1-9,12-14,29H,10-11H2,(H,26,30)(H3,23,27,28)
• InChIKey: GXRJVYGQDVQTHK-UHFFFAOYSA-N

Masp-2-IN-1: Essential Product Overview

Masp-2-IN-1 (also known as Compound 77) is a small-molecule inhibitor of mannan-binding lectin-associated serine proteases (MASP), specifically targeting MASP-2 and MASP-3. It inhibits MASP-2 with an IC50 of 11.4 nM and MASP-3 with an IC50 of 13.2 µM . This compound belongs to a class of 2-aminoimidazole-containing inhibitors that have been explored for their potential in modulating complement system activity [1]. Masp-2-IN-1 exhibits weak hERG inhibition (IC50 = 175 µM) and limited stability in mouse plasma (half-life = 4.4 hours), indicating its primary utility as a research tool rather than a therapeutic candidate .

Lectin pathway studies Enables MASP-2-specific inhibition without ablating MASP-3-dependent alternative pathway activity.

Biochemical assay workflow Low-nanomolar affinity supports target-engagement experiments at reduced solvent loads.

Timed in vivo models Rapid plasma clearance profile suits acute complement-blockade studies with washout control.

• [1] Nakhla MC, et al. Small molecule inhibitors of mannan-binding lectin-associated serine proteases-2 and-3. Eur J Med Chem. 2025;289:117238. View Source

Masp-2-IN-1: Why Substitution Fails

Substituting Masp-2-IN-1 with other MASP-2 inhibitors without careful consideration can lead to significantly different experimental outcomes due to variations in potency, selectivity profiles, and pharmacokinetic properties. While narsoplimab (a monoclonal antibody) demonstrates high affinity and selectivity for MASP-2 (KD ~0.062 nM) [1], Masp-2-IN-1 offers a distinct small-molecule profile with a unique dual inhibition of MASP-2 and MASP-3. Similarly, other small-molecule inhibitors like MASP-2 inhibitor 22 or dual inhibitor 45 show different IC50 values and selectivity ratios . These differences are not merely quantitative; they can fundamentally alter the biological response in lectin pathway assays and in vivo models. Therefore, understanding the precise quantitative differentiation of Masp-2-IN-1 is essential for proper experimental design and procurement decisions.

Selectivity gap is not shared across MASP-2 inhibitors

Dual MASP-2/3 inhibitors and highly selective biologics each shift pathway readouts; Masp-2-IN-1 occupies a distinct middle ground that may not transfer to pan- or ultra-selective probes.

Plasma exposure profile differs from antibody-based tools

The rapid clearance kinetics of Masp-2-IN-1 contrast with multi-day circulating biologics; substitution can alter pharmacological window and duration of complement inhibition.

hERG liability profile may not be consistent across analogs

Structurally similar MASP-2 inhibitors may lack published hERG data; assuming a comparable safety margin without direct evidence can confound cardiac ion channel interpretation.

• [1] Dudler T, et al. Development and characterization of narsoplimab, a selective MASP-2 inhibitor, for the treatment of lectin-pathway-mediated disorders. Front Immunol. 2023;14:1256789. View Source

Masp-2-IN-1: Critical Selection Parameters vs. Analogues

MASP-2 Potency: Comparison with Nafamostat

Masp-2-IN-1 exhibits dual inhibition of both MASP-2 (IC50 = 11.4 nM) and MASP-3 (IC50 = 13.2 µM) . In contrast, the monoclonal antibody narsoplimab is highly selective for MASP-2 (KD = 0.062-0.089 nM) with >5,000-fold selectivity over MASP-3 and other related proteases [1]. While narsoplimab's extreme selectivity is beneficial for therapeutic applications, Masp-2-IN-1's dual activity provides a unique tool for studying the interplay between the lectin and alternative pathways of complement, which converge at the point of MASP-3-mediated activation of factor D.

MASP-2 Potency

Head-to-head

11.4 nM vs 57 nM (Nafamostat) 5-fold difference

Supports reduced compound usage in cell-based assays

Biochemical enzyme assay; minimizes solvent toxicity

Evidence Dimension	MASP-2 and MASP-3 Inhibition
Target Compound Data	MASP-2 IC50 = 11.4 nM; MASP-3 IC50 = 13.2 µM
Comparator Or Baseline	Narsoplimab: MASP-2 KD = 0.062 nM; MASP-3 KD > 310 nM (estimated from >5,000-fold selectivity)
Quantified Difference	Masp-2-IN-1 has ~1,000-fold lower MASP-3 IC50 than narsoplimab's estimated MASP-3 KD
Conditions	In vitro enzyme inhibition assays

Why This Matters

This dual inhibition profile makes Masp-2-IN-1 a valuable tool for dissecting the roles of both MASP-2 and MASP-3 in complement activation, whereas narsoplimab is limited to MASP-2-specific studies.

• [1] Dudler T, et al. Development and characterization of narsoplimab, a selective MASP-2 inhibitor, for the treatment of lectin-pathway-mediated disorders. Front Immunol. 2023;14:1256789. View Source

Selectivity: MASP-2 vs. MASP-3

Within the same 2-aminoimidazole chemical series, Masp-2-IN-1 (Compound 77) demonstrates a distinct selectivity profile compared to other close analogs. While Masp-2-IN-1 inhibits MASP-2 with an IC50 of 11.4 nM and MASP-3 with an IC50 of 13.2 µM , MASP-2 inhibitor 22 shows an IC50 of 8.9 nM for MASP-2 and >40-fold selectivity over MASP-3 . Furthermore, MASP-2, MASP-3 dual inhibitor 45 exhibits IC50 values of 7.5 nM for MASP-2 and 33 nM for MASP-3, indicating a much greater potency against MASP-3 compared to Masp-2-IN-1 . This variation in MASP-3 inhibition (from 33 nM to 13.2 µM) within a closely related chemical series allows researchers to select a tool compound with the precise MASP-2/MASP-3 selectivity required for their specific experimental context.

MASP-2 vs. MASP-3 Selectivity

Reported

1,158-fold selectivity window

Pathway-specific interrogation without dual-pathway suppression

Narsoplimab >5,000×; dual inhibitor 45 4.4×; Masp-2-IN-1 provides intermediate selectivity

Evidence Dimension	MASP-2 and MASP-3 IC50 Values
Target Compound Data	MASP-2 IC50 = 11.4 nM; MASP-3 IC50 = 13.2 µM
Comparator Or Baseline	MASP-2 inhibitor 22: MASP-2 IC50 = 8.9 nM, MASP-3 IC50 >356 nM; MASP-2, MASP-3 dual inhibitor 45: MASP-2 IC50 = 7.5 nM, MASP-3 IC50 = 33 nM
Quantified Difference	Masp-2-IN-1 has ~1,480-fold selectivity for MASP-2 over MASP-3, compared to ~40-fold for inhibitor 22 and ~4.4-fold for dual inhibitor 45
Conditions	In vitro enzyme inhibition assays (consistent methodology across the series)

Why This Matters

Researchers can select Masp-2-IN-1 when a tool compound with high MASP-2/MASP-3 selectivity is required to minimize confounding effects from MASP-3 inhibition, avoiding the potent MASP-3 cross-reactivity seen with dual inhibitor 45.

hERG Inhibition and Cardiac Safety

Masp-2-IN-1 demonstrates poor stability in mouse plasma with a half-life of only 4.4 hours . This contrasts sharply with biologic inhibitors like EVO24L, which exhibits prolonged lectin pathway inhibition in vivo in mouse models of renal ischemia-reperfusion injury, with significant protective effects observed at 24 hours post-administration [1]. Similarly, the monoclonal antibody narsoplimab shows sustained pharmacodynamic effects in cynomolgus monkeys following single-dose administration, with ex vivo EC50 values of approximately 6.1 µg/mL [2]. The short half-life of Masp-2-IN-1 dictates that it is best suited for acute ex vivo or short-term in vitro studies rather than chronic in vivo experiments, unless frequent re-dosing is employed.

hERG Channel Inhibition

Class-level

175 µM IC50, margin >15,000× vs MASP-2

Low proarrhythmic risk indicator in vitro

Data from in vitro profiling; class-level inference; verify in specific cell models

Evidence Dimension	Plasma Stability / In Vivo Duration of Action
Target Compound Data	Mouse plasma half-life = 4.4 hours
Comparator Or Baseline	EVO24L: Renal protection observed 24h post-dose in mice; Narsoplimab: Ex vivo EC50 ~6.1 µg/mL in monkeys
Quantified Difference	Masp-2-IN-1 half-life ~4.4h vs. biologics with activity persisting for days to weeks
Conditions	Mouse plasma stability assay; In vivo mouse renal IRI model; Cynomolgus monkey PK/PD study

Why This Matters

Researchers must consider the short in vivo half-life of Masp-2-IN-1 when designing experiments, as it may necessitate frequent dosing or restrict its use to ex vivo and in vitro settings where continuous exposure can be maintained.

• [1] Bongoni AK, et al. Targeting the complement lectin pathway with a highly specific MASP-2 inhibitor protects against renal ischemia–reperfusion injury. Proc Natl Acad Sci U S A. 2025;122(16):e2424754122. View Source
• [2] Dudler T, et al. Development and characterization of narsoplimab, a selective MASP-2 inhibitor, for the treatment of lectin-pathway-mediated disorders. Front Immunol. 2023;14:1256789. View Source

Plasma Stability Profile

Masp-2-IN-1 exhibits weak inhibitory activity against the hERG potassium channel with an IC50 of 175 µM . This indicates a low potential for QT prolongation and related cardiotoxicity. While narsoplimab, as a monoclonal antibody, is not expected to have direct hERG liability, the assessment of small-molecule MASP-2 inhibitors for off-target cardiac effects is a critical step in lead optimization. The high hERG IC50 of Masp-2-IN-1 provides a favorable safety margin for in vitro and in vivo experiments, reducing the likelihood of confounding cardiac effects in mechanistic studies. This contrasts with some other small-molecule kinase or protease inhibitors where hERG inhibition can be a significant liability at therapeutic concentrations.

Plasma Stability

Class-level

4.4 h half-life (mouse plasma)

Supports timed pharmacological inhibition in acute models

Small-molecule typical; enables rapid washout studies

Evidence Dimension	hERG Channel Inhibition
Target Compound Data	IC50 = 175 µM
Comparator Or Baseline	Typical small-molecule drug candidates with hERG IC50 < 10 µM considered high risk; biologics generally lack direct hERG liability
Quantified Difference	Masp-2-IN-1 hERG IC50 > 17-fold higher than the 10 µM threshold for concern
Conditions	Automated patch-clamp or fluorescence-based hERG assay

Why This Matters

The low hERG inhibition potential of Masp-2-IN-1 reduces the risk of cardiotoxicity-related artifacts in cellular and in vivo experiments, making it a cleaner tool compound for complement pathway studies.

Procurement Advantage: Immediate Availability as a Small-Molecule Research Tool

Unlike biologic MASP-2 inhibitors such as narsoplimab or EVO24L, which are either in clinical development or require specialized production, Masp-2-IN-1 is commercially available from multiple vendors as a ready-to-use small-molecule compound . This ensures rapid procurement and immediate use in laboratory studies. Furthermore, the cost per experiment for small-molecule inhibitors is typically lower than that for biologics, making Masp-2-IN-1 an economical choice for large-scale screening or routine assays. While specific pricing is vendor-dependent, the small-molecule nature of Masp-2-IN-1 generally translates to lower costs and easier handling compared to monoclonal antibodies, which may require cold-chain logistics and have higher per-dose costs.

Evidence Dimension	Procurement and Cost
Target Compound Data	Commercially available small molecule from multiple suppliers
Comparator Or Baseline	Biologics (narsoplimab, EVO24L) are clinical-stage or research-grade antibodies with limited availability and higher cost
Quantified Difference	Qualitative difference in availability and cost structure
Conditions	General market availability

Why This Matters

For researchers needing immediate access to a MASP-2 inhibitor for proof-of-concept studies or large-scale assays, Masp-2-IN-1 offers a practical and cost-effective solution compared to less accessible biologic alternatives.

Masp-2-IN-1: Key Application Scenarios

Lectin Pathway-Specific Complement Inhibition

Given Masp-2-IN-1's dual inhibition of MASP-2 (IC50 = 11.4 nM) and MASP-3 (IC50 = 13.2 µM) , it is ideally suited for in vitro experiments where researchers need to simultaneously block the lectin pathway (via MASP-2) and partially inhibit the alternative pathway (via MASP-3). This allows for a nuanced investigation of complement activation in complex biological samples, such as serum or plasma, where multiple pathways may be active. By comparing results with a highly selective MASP-2 inhibitor like narsoplimab, scientists can deconvolute the relative contributions of each pathway to a given physiological or pathological process.

Acute In Vivo Studies with Rapid Washout

The limited in vivo half-life of Masp-2-IN-1 (4.4 hours in mouse plasma) makes it most suitable for ex vivo or short-term in vivo studies. For example, it can be used to pre-treat isolated tissues or cells before exposure to stimuli, or in acute in vivo models where the compound is administered immediately before or after an experimental insult (e.g., ischemia-reperfusion) and readouts are taken within a few hours. This avoids the need for complex formulation or frequent re-dosing required for longer-term studies.

hERG Counter-Screen for HTS

Masp-2-IN-1 (Compound 77) serves as a valuable reference point in the SAR of 2-aminoimidazole-based MASP inhibitors. Its distinct MASP-2/MASP-3 selectivity profile (IC50 ratio ~1,480) contrasts with analogs like MASP-2, MASP-3 dual inhibitor 45 (ratio ~4.4) . Medicinal chemists can use Masp-2-IN-1 as a benchmark to understand how subtle structural modifications impact target selectivity, aiding in the design of next-generation inhibitors with tailored pharmacological properties.

Benchmark for Novel MASP-2 Inhibitors

Due to its commercial availability and small-molecule nature, Masp-2-IN-1 is a practical choice for high-throughput screening campaigns aimed at identifying modulators of the complement system or for routine use in laboratories studying MASP-2-dependent processes. Its low hERG liability (IC50 = 175 µM) minimizes the risk of off-target cardiotoxic effects in cellular assays, ensuring that observed phenotypes are more likely to be on-target.

Application

Selection Property

Validation Focus

Lectin pathway-specific complement inhibition studies

Defined MASP-2/MASP-3 selectivity profile

Pathway-specific response, MASP-3 activity sparing

Acute in vivo pharmacological models

Rapid plasma clearance kinetics

Timed pharmacodynamic response, washout confirmation

hERG liability benchmark for MASP-2 screening

Wide hERG IC50 margin relative to target potency

Proarrhythmic risk triage in early-stage compound profiling

Reference for novel MASP-2 inhibitor development

Well-characterized potency and selectivity benchmark

Selectivity shift detection, potency comparison